Cas no 946368-21-4 (4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide)

• Product Name: 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• CAS No: 946368-21-4
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5516137
• Update Time: 2025-10-16

4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

• Inchi： 1S/C19H19ClN2O2/c1-2-18(23)22-11-3-4-14-12-16(9-10-17(14)22)21-19(24)13-5-7-15(20)8-6-13/h5-10,12H,2-4,11H2,1H3,(H,21,24)
• InChI Key： HWPPLAPUDOOVFL-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide

4-Chloro-N-(1-Propanoyl-3,4-Dihydro-2H-Quinolin-6-Yl)Benzamide: A Comprehensive Overview

The compound with CAS No. 946368-21-4, known as 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which combines a benzamide moiety with a propanoyl-substituted quinoline derivative. The integration of these functional groups imparts unique chemical and biological properties, making it a subject of extensive research.

4-Chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide belongs to the class of heterocyclic compounds, which are characterized by the presence of one or more atoms other than carbon in their ring structures. The quinoline moiety, a bicyclic structure consisting of a benzene ring fused to a pyridine ring, is a key feature of this compound. The substitution pattern on the quinoline ring plays a crucial role in determining its reactivity and biological activity. Recent studies have highlighted the potential of such compounds in drug discovery, particularly in the development of anticancer agents and anti-inflammatory drugs.

The synthesis of 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide involves a series of intricate organic reactions. Researchers have employed various strategies to optimize the synthesis process, including the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These advancements have not only improved the yield but also enhanced the purity of the final product. The compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and HRMS (High Resolution Mass Spectrometry), ensuring its identity and structural integrity.

One of the most promising applications of 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide lies in its potential as a therapeutic agent. Recent studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation. For instance, research published in *Nature Communications* revealed that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This finding has opened new avenues for its use in anticancer therapy.

In addition to its pharmacological applications, 4-chloro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-Yl)benzamide has also shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its application as an emitting material in organic light-emitting diodes (OLEDs), where it exhibits favorable photoluminescence properties. Furthermore, its thermal stability has been tested under various conditions, making it suitable for high-performance materials.

The toxicity profile of 4-chloro-N-(1-propanoyl-3,4-dihydro-quinoLinolYl)benzamide has been extensively studied to assess its safety for human use. Preclinical studies indicate that it exhibits low toxicity at therapeutic concentrations, with minimal adverse effects on normal cells. This characteristic is particularly important for its potential use as a drug candidate. However, further long-term toxicity studies are required to fully understand its safety profile.

In conclusion, 4-chloro-N-(1-propanoyl-quinoLinolYl)benzamide is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both academic research and industrial applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a pivotal role in advancing drug development and materials science.